2-(3,4-Difluorophenyl)-2-methyloxirane
Cat. No. B7846238
M. Wt: 170.16 g/mol
InChI Key: NKNYRUJMBJSIEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08569287B2
Procedure details
The title compound was prepared by following general procedure 3. DMSO was added to NaH (1 equiv.) and heated to 65° C. for 1 h. THF was added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture was cooled to 0° C. Trimethylsulfonium iodide (1 equiv.) was added and stirred for 10 min. after which the solution of 1-(3,4-difluorophenyl)ethanone (1 equiv.) in THF was added dropwise. After complete addition, the reaction mixture was stirred at RT for 2 h. The product was detected by LCMS and the reaction mixture was poured into ice water, extracted in diethyl ether (4×50mL), dried over Na2SO4 and concentrated at 25° C. to obtain the product.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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CS(C)=O.[H-].[Na+].[I-].[CH3:8][S+](C)C.[F:12][C:13]1[CH:14]=[C:15]([C:20](=[O:22])[CH3:21])[CH:16]=[CH:17][C:18]=1[F:19]>C1COCC1>[F:12][C:13]1[CH:14]=[C:15]([C:20]2([CH3:8])[CH2:21][O:22]2)[CH:16]=[CH:17][C:18]=1[F:19] |f:1.2,3.4|
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Inputs
Step One
Step Two
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[I-].C[S+](C)C
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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FC=1C=C(C=CC1F)C(C)=O
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
|
Step Four
[Compound]
|
Name
|
ice water
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
|
Step Five
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
C1CCOC1
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the reaction mixture was stirred at RT for 2 h
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated for another 10 min
|
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Duration
|
10 min
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the reaction mixture was cooled to 0° C
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ADDITION
|
Type
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ADDITION
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|
Details
|
was added dropwise
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ADDITION
|
Type
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ADDITION
|
|
Details
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After complete addition
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted in diethyl ether (4×50mL)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated at 25° C.
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
to obtain the product
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
